PG-11047: A Technical Guide to a Novel Polyamine Analogue for Cancer Therapy
PG-11047: A Technical Guide to a Novel Polyamine Analogue for Cancer Therapy
Authored for Researchers, Scientists, and Drug Development Professionals
Executive Summary
Polyamines are ubiquitous polycationic molecules essential for cell proliferation, differentiation, and survival. Their metabolism is frequently dysregulated in neoplastic cells, making the polyamine pathway a rational target for anticancer therapy. PG-11047 is a second-generation, conformationally restricted, unsaturated analogue of the natural polyamine spermine (B22157), designed to act as a nonfunctional competitor that disrupts polyamine homeostasis.[1][2][3][4] Preclinical and clinical investigations have demonstrated that PG-11047 inhibits tumor growth by depleting intracellular polyamines through a dual mechanism: inhibiting biosynthesis and potently inducing catabolism.[1][5] This document provides a comprehensive technical overview of PG-11047, summarizing its mechanism of action, preclinical efficacy, clinical trial outcomes, and key experimental methodologies.
Mechanism of Action
PG-11047 exerts its anticancer effects by strategically interfering with multiple facets of the polyamine metabolic pathway, leading to the depletion of natural polyamines and subsequent cell growth inhibition.
The core mechanism involves the following steps:
-
Cellular Uptake: PG-11047 is actively transported into rapidly dividing cancer cells via the selective polyamine transport system, for which it competes with natural polyamines.[3][6]
-
Disruption of Polyamine Homeostasis: Once intracellular, PG-11047 acts as a spermine mimetic with altered function.[1][3] It initiates a powerful negative feedback loop that depletes endogenous polyamines through two primary actions:
-
Inhibition of Biosynthesis: It downregulates the activity of ornithine decarboxylase (ODC), a rate-limiting enzyme in polyamine synthesis, thereby reducing the production of new polyamines.[1][5][7][8]
-
Induction of Catabolism: It strongly induces the expression and activity of the key polyamine catabolic enzymes, spermidine/spermine N¹-acetyltransferase (SSAT) and spermine oxidase (SMO).[1][3][5][6]
-
-
Induction of Cytotoxicity: The super-induction of SMO leads to the generation of cytotoxic byproducts, including reactive oxygen species (ROS) and 3-aminopropanal, which contribute to the antitumor response.[3][6][9]
-
Altered Molecular Interactions: PG-11047 can also bind to nucleic acids with high avidity, but with modified function compared to natural polyamines, further contributing to its antiproliferative and cell-killing effects.[1] The cumulative result is cell cycle arrest and apoptosis.[1][5]
Preclinical Efficacy
PG-11047 has demonstrated significant antitumor activity in a broad range of preclinical models, both as a single agent and in combination with standard-of-care therapies.
In Vitro Studies
PG-11047 inhibits the proliferation of numerous human cancer cell lines, including those derived from breast, prostate, colon, pancreatic, and lung cancers.[1][5][10][11] Notably, a differential sensitivity has been observed between non-small cell lung cancer (NSCLC) and small cell lung cancer (SCLC), with NSCLC lines showing a more dramatic induction of polyamine catabolism and greater cytotoxicity.[5][8]
| Cancer Type | Cell Line(s) | Metric | Value | Citation |
| Pediatric Panel | 23 cell lines | Median EC₅₀ | 71 nM | [4] |
| NSCLC | A549 | IC₅₀ | 0.1 - 0.5 µM | [8] |
| NSCLC | NCI-H157 | IC₅₀ | 0.1 - 0.5 µM | [8] |
| SCLC | H69 | IC₅₀ | 0.1 - 0.5 µM | [8] |
| SCLC | H82 | IC₅₀ | 0.1 - 0.5 µM | [8] |
In Vivo Xenograft Studies
In vivo studies have confirmed the antitumor activity of PG-11047. In the Pediatric Preclinical Testing Program (PPTP), PG-11047 induced significant differences in event-free survival (EFS) in 15.6% of evaluable solid tumor xenografts, with one ependymoma xenograft showing tumor regression.[1][4] The compound has also shown potent activity in combination with other anticancer agents.
| Cancer Model | Combination Agent | Key Finding | Citation |
| NSCLC (A549) | Cisplatin (B142131) | Combination therapy led to a potent antitumor effect far superior to either agent alone. | [3][6] |
| Prostate (DU-145) | Bevacizumab | The combination significantly enhanced antitumor activity compared with either agent alone. | [3][6] |
| Pediatric Solid Tumors | Monotherapy | Significant EFS delay in 5 of 32 solid tumor xenografts. | [1][4] |
Clinical Development
PG-11047 has been evaluated in Phase I clinical trials as both a monotherapy and in combination with various anticancer drugs, establishing a manageable safety profile.
Phase I Monotherapy Trial (NCT00705653)
A dose-escalation study in 46 patients with advanced solid tumors established the safety and maximum tolerated dose (MTD) of PG-11047 when administered weekly.[2]
| Parameter | Finding | Citation |
| Dosing Schedule | 60-min IV infusion on Days 1, 8, 15 of a 28-day cycle | [2] |
| Maximum Tolerated Dose (MTD) | 610 mg | [2][9] |
| Dose-Limiting Toxicities (DLTs) | Primarily gastrointestinal (mucositis, diarrhea); angioedema, elevated ALT | [2] |
| Common Adverse Effects | Fatigue, anorexia | [2] |
| Clinical Efficacy | Stable Disease (SD) in 30% of patients | [2] |
Phase Ib Combination Trial (NCT00705874)
This multicenter study evaluated PG-11047 in combination with seven approved anticancer agents in 172 patients, demonstrating safety and preliminary efficacy with several combinations.[9][10][12]
| Combination Agent | MTD of PG-11047 | Partial Response (PR) | Stable Disease (SD) | Citation |
| Bevacizumab | 590 mg | 12% | 40% | [9][10][12] |
| Cisplatin | 590 mg | 20% (unconfirmed) | 54.1% | [9][10][12] |
| 5-Fluorouracil (5-FU) | 590 mg | 0% | 71.4% | [9][10][12] |
| Erlotinib | 590 mg | 0% | 33.3% | [9][10][12] |
| Gemcitabine | MTD Not Determined | - | - | [9][12] |
| Docetaxel | MTD Not Determined | - | - | [9][12] |
| Sunitinib (B231) | MTD Not Determined | - | - | [9][12] |
| MTD could not be determined due to DLTs at low doses of PG-11047. |
Experimental Methodologies
This section details representative protocols and workflows relevant to the development and evaluation of PG-11047.
Synthesis Workflow
An early synthesis of PG-11047 was reported starting from cis-2-butenediol.[13] The process involves activation, displacement with a protected diamine, and subsequent deprotection to yield the final compound.
In Vitro Cell Proliferation Assay
-
Cell Seeding: Cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.
-
Drug Exposure: Cells are treated with PG-11047 at concentrations typically ranging from 10 nM to 100 µM.[4] A vehicle control is included.
-
Incubation: Plates are incubated for a 96-hour period.[4]
-
Viability Assessment: Cell viability is measured using a standard method such as the Sulforhodamine B (SRB) assay, MTS assay, or CellTiter-Glo®.
-
Data Analysis: Dose-response curves are generated, and IC₅₀ or EC₅₀ values are calculated to determine the concentration required to inhibit 50% of cell growth.[1]
In Vivo Xenograft Model Protocol
This protocol is representative of the PPTP studies.[4]
-
Model System: Immunocompromised mice (e.g., SCID or athymic nude) are implanted subcutaneously or orthotopically with human tumor cells or patient-derived xenografts.
-
Tumor Growth: Tumors are allowed to grow to a specified volume (e.g., 100-200 mm³).
-
Randomization: Mice are randomized into control and treatment groups.
-
Drug Administration: PG-11047 is formulated in sterile water and administered at a dose such as 100 mg/kg weekly via the intraperitoneal route for a defined period (e.g., 6 weeks).[1][4] The control group receives the vehicle.
-
Monitoring: Tumor volume and mouse body weight are measured regularly (e.g., twice weekly).
-
Endpoint Analysis: The primary endpoint is often event-free survival (EFS), defined as the time for tumors to reach a predetermined size. Tumor growth inhibition is also calculated.
Phase I Dose-Escalation Trial Design
The clinical development of PG-11047 followed a standard 3+3 dose-escalation design to determine the MTD.
Western Blotting for Polyamine Enzymes
This protocol is adapted from methodologies used to study PG-11047's effect on target proteins.[8]
-
Lysate Preparation: Cells treated with PG-11047 or vehicle are harvested and lysed in RIPA buffer with protease inhibitors. Protein concentration is determined via a BCA assay.
-
SDS-PAGE: Thirty micrograms of total protein per sample are loaded onto a 10% SDS-PAGE gel and separated by electrophoresis.[8]
-
Protein Transfer: Proteins are transferred from the gel to a PVDF membrane.
-
Blocking: The membrane is blocked for 1 hour in a suitable blocking buffer (e.g., Odyssey blocking buffer or 5% non-fat milk in TBST).
-
Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies against target proteins (e.g., SSAT, SMO) and a loading control (e.g., β-actin), typically at a 1:1000 dilution.[8]
-
Secondary Antibody Incubation: The membrane is washed and incubated with the appropriate HRP- or fluorescently-conjugated secondary antibody.
-
Detection: The signal is detected using chemiluminescence or fluorescence imaging systems. Protein levels are quantified and normalized to the loading control.
Conclusion
PG-11047 is a potent polyamine analogue that effectively targets the dysregulated polyamine metabolism characteristic of many cancers. Its dual mechanism of inhibiting polyamine biosynthesis while strongly inducing catabolism leads to robust depletion of intracellular polyamines, resulting in cytostatic and cytotoxic effects. Preclinical studies have validated its efficacy, particularly in combination with standard chemotherapies and targeted agents. Phase I clinical trials have established a manageable safety profile for weekly intravenous administration, with an MTD of 610 mg as a monotherapy and 590 mg in combination with agents like bevacizumab and cisplatin.[2][9] The documented clinical activity, primarily stable disease with some partial responses in combination settings, provides a solid foundation for further investigation of PG-11047 in rationally designed combination therapies for specific patient populations.
References
- 1. Initial Testing (Stage 1) of the Polyamine Analog PG11047 by the Pediatric Preclinical Testing Program - PMC [pmc.ncbi.nlm.nih.gov]
- 2. A phase I dose-escalation study of the polyamine analog PG-11047 in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. aacrjournals.org [aacrjournals.org]
- 4. Initial testing (stage 1) of the polyamine analog PG11047 by the pediatric preclinical testing program - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. The polyamine analog PG11047 potentiates the antitumor activity of cisplatin and bevacizumab in preclinical models of lung and prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. In vitro and in vivo effects of the conformationally restricted polyamine analogue CGC-11047 on small cell and non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
- 9. 2024.sci-hub.se [2024.sci-hub.se]
- 10. A Phase Ib multicenter, dose-escalation study of the polyamine analogue PG-11047 in combination with gemcitabine, docetaxel, bevacizumab, erlotinib, cisplatin, 5-fluorouracil, or sunitinib in patients with advanced solid tumors or lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
- 11. escholarship.org [escholarship.org]
- 12. A Phase Ib multicenter, dose-escalation study of the polyamine analogue PG-11047 in combination with gemcitabine, docetaxel, bevacizumab, erlotinib, cisplatin, 5-fluorouracil, or sunitinib in patients with advanced solid tumors or lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Self-Assembled Alkylated Polyamine Analogs as Supramolecular Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
